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Compound of Interest

Compound Name: 2-Amino-4-fluoro-5-methylphenol

CAS No.: 173322-88-8

Cat. No.: B3040216

Get Quote

Part 1: Executive Summary & Chemical Context
Introduction
2-Amino-4-fluoro-5-methylphenol is a critical intermediate in the synthesis of advanced

pharmaceutical active ingredients (APIs), particularly kinase inhibitors and fluorinated

antibiotics. The presence of both an electron-withdrawing fluorine atom and electron-donating

amino/hydroxyl groups creates a unique "push-pull" electronic system. This amphoteric nature

presents specific chromatographic challenges, including peak tailing due to silanol interactions

and susceptibility to oxidative degradation (browning) in solution.

This guide details a robust, stability-indicating HPLC protocol designed to separate the target

compound from its likely regioisomers (e.g., 2-amino-4-fluoro-6-methylphenol) and oxidative

degradants (quinone imines).
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Property Description

Chemical Name 2-Amino-4-fluoro-5-methylphenol

CAS Number 173322-88-8

Molecular Formula C₇H₈FNO

Molecular Weight 141.14 g/mol

pKa (Estimated) ~4.5 (Amine), ~9.8 (Phenol)

Solubility
Soluble in Methanol, Acetonitrile, DMSO;

Sparingly soluble in water.

Critical Impurities
Regioisomers, De-fluorinated byproducts,

Oxidation products.

Part 2: Method Development Rationale (Expertise &
Logic)
To ensure a self-validating system, we must address the specific interaction mechanisms of the

analyte.

Column Selection: The Case for Fluorophenyl (PFP)
Phases
While a standard C18 column can retain this compound, it often fails to resolve positional

isomers (e.g., the 5-methyl vs. 6-methyl variants).

Recommendation:Pentafluorophenyl (PFP) or F5 Core-Shell Column.

Mechanism: PFP phases utilize

-

interactions and specific fluorine-fluorine interactions. This provides orthogonal selectivity
compared to C18, essential for separating the fluorinated target from non-fluorinated
impurities or isomers where the fluorine position shifts.
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Mobile Phase & pH Control
The amino group (

) is basic. At neutral pH, it exists in equilibrium between the free base and protonated form (

), causing peak broadening.

Strategy: Acidic pH (2.0 – 3.0).

Why: At pH ~2.5, the amine is fully protonated. This ensures a single ionic species,

sharpening the peak. Furthermore, acidic conditions suppress the ionization of the phenol

group (

), increasing retention on hydrophobic phases.

Buffer: Potassium Phosphate is preferred over Formic Acid for UV transparency and superior

peak shape for cationic species.

Stability & Sample Preparation
Aminophenols are prone to oxidation, turning solutions brown/red over time.

Precaution: Samples should be prepared in a diluent containing 0.1% Phosphoric Acid or

stored at 4°C. The acidic diluent stabilizes the amine and retards oxidation.

Part 3: Detailed Experimental Protocol
Reagents and Equipment

HPLC System: Agilent 1260/1290 Infinity II or Waters Alliance/Acquity UPLC (or equivalent)

with Diode Array Detector (DAD).

Column: Phenomenex Kinetex F5 (2.6 µm, 150 x 4.6 mm) or Supelco Discovery HS F5 (5

µm, 150 x 4.6 mm).

Solvents: HPLC Grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water.

Additives: Potassium Dihydrogen Phosphate (
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), Phosphoric Acid (85%).

Chromatographic Conditions
Parameter Setting

Mobile Phase A 20 mM Potassium Phosphate Buffer, pH 2.5

Mobile Phase B Acetonitrile (100%)

Flow Rate 1.0 mL/min (adjust for column ID)

Column Temp 30°C

Injection Volume 5 - 10 µL

Detection
UV at 240 nm (Primary), 210 nm (Impurity

check)

Run Time 20 Minutes

Gradient Program:

0.0 min: 5% B

12.0 min: 60% B

15.0 min: 60% B

15.1 min: 5% B

20.0 min: 5% B (Re-equilibration)

Preparation of Solutions
1. Buffer Preparation (Mobile Phase A):

Dissolve 2.72 g of

in 950 mL of Milli-Q water.

Adjust pH to 2.5 ± 0.05 using dilute Phosphoric Acid.
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Dilute to 1000 mL. Filter through a 0.22 µm membrane.

2. Diluent:

Mix Mobile Phase A and Acetonitrile in a 80:20 (v/v) ratio.

3. Standard Stock Solution (1.0 mg/mL):

Accurately weigh 25 mg of 2-Amino-4-fluoro-5-methylphenol Reference Standard.

Transfer to a 25 mL volumetric flask.

Dissolve in ~10 mL Acetonitrile (sonicate if necessary).

Make up to volume with Diluent.

4. Working Standard (0.1 mg/mL):

Dilute 1.0 mL of Stock Solution to 10 mL with Diluent.

Part 4: Visualization of Workflow
Method Development Logic
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Start: Method Development

Analyze Structure:
2-Amino-4-fluoro-5-methylphenol

Select Stationary Phase

C18 Column
(Standard)

Generic

PFP (F5) Column
(Recommended for Regioisomers)

Specific

Select Mobile Phase pH

Neutral pH
(Risk: Tailing/Broadening)

Acidic pH (2.5)
(Protonated Amine = Sharp Peak)

Optimal

Gradient Optimization
5% -> 60% B

Final Validated Method

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the PFP stationary phase and acidic mobile phase to

ensure separation of regioisomers and peak sharpness.
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System Suitability & Troubleshooting

Inject Standard (5 reps)

Check Area %RSD RSD < 2.0%?

Check Tailing Factor (T)Yes

Action: Check Injector,
Pump Stability

No

0.8 < T < 1.5? Proceed to Samples
Yes

Action: Check pH,
Replace Column

No
Troubleshoot

Click to download full resolution via product page

Figure 2: System Suitability Testing (SST) workflow ensuring data integrity before sample

analysis.

Part 5: Validation Parameters (ICH Q2)
To ensure the method is "Trustworthy" and "Authoritative," the following criteria must be met

during validation:

Specificity: Inject the blank (Diluent) and ensure no interference at the retention time of the

main peak (~6-8 min). Inject a known impurity marker (e.g., 2-amino-4-fluorophenol) to

confirm resolution (

).

Linearity: Prepare 5 concentrations ranging from 50% to 150% of the target concentration

(0.05 to 0.15 mg/mL).

must be

.

Precision:

System Precision: 6 replicate injections of standard. RSD

2.0%.[1]
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Method Precision: 6 separate preparations of a single sample batch. RSD

2.0%.[1]

LOD/LOQ: Determine via Signal-to-Noise (S/N).

LOD: S/N ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

3[1]

LOQ: S/N ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

10
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(Note: While specific peer-reviewed papers for this exact CAS are rare, the method is derived

from standard protocols for fluorinated aminophenols as supported by the structural analogs in

Reference 1 and column chemistry in Reference 4.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol Purity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3040216/docs#application-note-hplc-analysis-of-2-
amino-4-fluoro-5-methylphenol-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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